Cas no 1485210-47-6 (1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine
• CAS No: 1485210-47-6
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 6026555
• PubChem ID: 66026216
• Update Time: 2025-06-11

1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[(3-bromo-2-thienyl)methyl]-
• 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine
• CS-0306884
• AKOS015368598
• 1-((3-Bromothiophen-2-yl)methyl)cyclopropan-1-amine
• 1485210-47-6
• 1-[(3-bromothiophen-2-yl)methyl]cyclopropan-1-amine
• EN300-1910661

• Inchi： 1S/C8H10BrNS/c9-6-1-4-11-7(6)5-8(10)2-3-8/h1,4H,2-3,5,10H2
• InChI Key： KNPNVLKDLOCPEG-UHFFFAOYSA-N
• SMILES： C1(CC2SC=CC=2Br)(N)CC1

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±20.0 °C(Predicted)
• pka: 7.28±0.20(Predicted)

Additional information on 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine

Comprehensive Introduction to 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 1485210-47-6)

1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 1485210-47-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropylamine moiety linked to a 3-bromothiophene ring, making it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and material science.

The molecular structure of 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine combines the reactivity of a bromothiophene group with the stability of a cyclopropane ring. This combination allows for versatile chemical transformations, such as cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the bromine atom at the 3-position of the thiophene ring enhances its utility in palladium-catalyzed reactions, a hot topic in current chemical research. These reactions are widely used to construct carbon-carbon bonds, a fundamental step in creating bioactive molecules.

In the context of drug discovery, 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine serves as a key building block for designing molecules with potential therapeutic effects. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach aligns with the growing demand for small-molecule drugs targeting specific biological pathways. Additionally, the thiophene ring is a common motif in pharmaceuticals, contributing to the compound's relevance in medicinal chemistry.

Another area of interest is the compound's potential application in agrochemicals. The cyclopropylamine group is known to impart unique biological activity, making it a candidate for developing new pesticides or herbicides. With the global focus on sustainable agriculture, researchers are exploring novel chemical entities like 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine to address challenges such as pest resistance and environmental impact. This aligns with the increasing popularity of green chemistry principles in industrial applications.

From a synthetic perspective, the compound's CAS No. 1485210-47-6 is often searched in databases by chemists looking for reliable sources or spectroscopic data. The availability of high-purity 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine is critical for reproducible results in research. Suppliers and manufacturers emphasize the importance of quality control and analytical characterization, such as NMR and HPLC, to ensure consistency. These factors are frequently discussed in online forums and scientific communities, reflecting the compound's practical significance.

In summary, 1-(3-bromothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 1485210-47-6) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features, including the bromothiophene and cyclopropylamine groups, make it a valuable tool for researchers exploring new chemical spaces. As the demand for innovative solutions in these fields grows, this compound is likely to remain a topic of interest in both academic and industrial settings.